Cas no 379246-14-7 (1-{4-[(4-phenylphthalazin-1-yl)oxy]phenyl}propan-1-one)

• Product Name: 1-{4-[(4-phenylphthalazin-1-yl)oxy]phenyl}propan-1-one
• CAS No: 379246-14-7
• MF: C₂₃H₁₈N₂O₂
• MW: 354.401225566864
• CID: 5759359
• PubChem ID: 2928187
• Update Time: 2025-05-22

1-{4-[(4-phenylphthalazin-1-yl)oxy]phenyl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• Cambridge id 7138864
• Z31245706
• 1-{4-[(4-phenylphthalazin-1-yl)oxy]phenyl}propan-1-one
• STL306385
• AKOS001053188
• 379246-14-7
• 1-(4-((4-phenylphthalazin-1-yl)oxy)phenyl)propan-1-one
• EU-0078922
• F1174-2612
• 1-[4-(4-phenylphthalazin-1-yl)oxyphenyl]propan-1-one
• UPCMLD0ENAT0510-9829:001
• Oprea1_163403

• Inchi： 1S/C23H18N2O2/c1-2-21(26)16-12-14-18(15-13-16)27-23-20-11-7-6-10-19(20)22(24-25-23)17-8-4-3-5-9-17/h3-15H,2H2,1H3
• InChI Key： BJAQFRUMZMUDEZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(CC)=O)=CC=1)C1=C2C=CC=CC2=C(C2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 354.136827821g/mol
• Monoisotopic Mass: 354.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 52.1Ų

Additional information on 1-{4-[(4-phenylphthalazin-1-yl)oxy]phenyl}propan-1-one

Comprehensive Overview of 1-{4-[(4-phenylphthalazin-1-yl)oxy]phenyl}propan-1-one (CAS No. 379246-14-7)

1-{4-[(4-phenylphthalazin-1-yl)oxy]phenyl}propan-1-one, with the CAS number 379246-14-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique phthalazine and phenyl moieties, exhibits promising properties for applications in drug discovery and advanced material development. Its molecular structure, featuring a propan-1-one group linked to a phenylphthalazine core, makes it a versatile intermediate for synthesizing biologically active molecules.

In recent years, the demand for phthalazine derivatives like 1-{4-[(4-phenylphthalazin-1-yl)oxy]phenyl}propan-1-one has surged due to their potential in targeting enzyme inhibition and receptor modulation. Researchers are particularly interested in its role as a kinase inhibitor, a hot topic in oncology and inflammatory disease research. The compound's ability to interact with specific protein targets aligns with the growing trend of precision medicine, where tailored therapies are developed for individual patient needs.

The synthesis of CAS 379246-14-7 involves multi-step organic reactions, including etherification and ketone formation, which are critical for achieving high purity and yield. Its structural complexity and functional groups make it a valuable candidate for structure-activity relationship (SAR) studies, a common focus in modern drug design. Additionally, its photophysical properties have sparked interest in optoelectronic applications, such as organic light-emitting diodes (OLEDs) and sensors.

From an industrial perspective, 1-{4-[(4-phenylphthalazin-1-yl)oxy]phenyl}propan-1-one is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental regulations, researchers are exploring eco-friendly methods to produce such compounds, including catalytic processes and solvent-free reactions. This aligns with the broader industry shift toward reducing carbon footprints and minimizing hazardous waste.

Frequently asked questions about CAS 379246-14-7 include its solubility, stability, and commercial availability. These queries reflect the practical challenges faced by chemists and formulators working with this compound. Moreover, its potential as a building block for high-value pharmaceuticals is a recurring theme in academic and industrial discussions, underscoring its relevance in cutting-edge research.

In summary, 1-{4-[(4-phenylphthalazin-1-yl)oxy]phenyl}propan-1-one (CAS No. 379246-14-7) represents a fascinating intersection of chemistry, biology, and materials science. Its diverse applications, from drug development to advanced materials, highlight its importance in contemporary scientific endeavors. As research progresses, this compound is likely to play an even more prominent role in addressing global health and technological challenges.